(3-Bromo-2-(bromomethyl)phenyl)methanol

• IUPAC Name: [3-bromo-2-(bromomethyl)phenyl]methanol
• InChI: InChI=1S/C8H8Br2O/c9-4-7-6(5-11)2-1-3-8(7)10/h1-3,11H,4-5H2
• InChI Key: BNTAXXCJWUXZBQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Br)CBr)CO
• Molecular Formula: C8H8Br2O
• Molecular Weight: 279.96 g/mol

Description

Molecular Structure Analysis

The molecular structure of “(3-Bromo-2-(bromomethyl)phenyl)methanol” is not explicitly provided in the sources I found.

Chemical Reactions Analysis

The chemical reactions involving “(3-Bromo-2-(bromomethyl)phenyl)methanol” are not clearly described in the available sources.

Physical And Chemical Properties Analysis

The physical and chemical properties of “(3-Bromo-2-(bromomethyl)phenyl)methanol” are not clearly described in the available sources.

Scientific Research Applications

Organic Building Block

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Preparation of T-butyl 3-(phenylthio)-2-(phenylthiomethyl)propenoate

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Preparation of 3-(phenylthio)-2-(phenyl-sulfinylmethyl)propenoate

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Synthesis of Beta-lactams

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Mechanism of Action

Target of Action

It is known that benzylic halides, such as this compound, typically react via an sn1 pathway .

Mode of Action

The mode of action of (3-Bromo-2-(bromomethyl)phenyl)methanol involves its interaction with its targets via an SN1 pathway . This pathway involves the formation of a resonance-stabilized carbocation .

Future Directions

The future directions for the use and study of “(3-Bromo-2-(bromomethyl)phenyl)methanol” are not clearly outlined in the available sources.

Synthesis routes and methods

Procedure details

A solution of methyl 3-bromo-2-(bromomethyl)benzoate in dry toluene (0.45 M) was added dropwise to a solution of DIBAL-H (2 eq., 1 M in toluene) in dry toluene (0.9 M) at 0° C. The reaction mixture was stirred at 0° C. for 2 h. Then, the reaction mixture was quenched with a solution of 1N HCl until pH 1 and the mixture was extracted with EtOAc. The combined organic extracts were washed with brine and dried (Na2SO4). Evaporation of the solvent yielded (96%) the title compound as a white powder, which was used in the next step without further purification. 1H NMR (300 MHz, DMSO-d6, 300K) δ 7.66 (1H, d, J=8.0 Hz), 7.56 (1H, d, J=7.4 Hz), 7.32 (1H, t, J=7.6 Hz), 5.51 (1H, bt, J=5.4 Hz), 4.83 (2H, s), 4.70 (2H, bd, J=4.6 Hz).